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Compound of Interest

Compound Name: 4-Chloropyridine N-oxide

Cat. No.: B073858

An In-depth Technical Guide to 4-Chloropyridine N-oxide: Synthesis, Properties, and
Applications

Executive Summary

4-Chloropyridine N-oxide is a highly versatile and reactive heterocyclic intermediate of
significant importance in the pharmaceutical and agrochemical industries. Its unique electronic
structure, characterized by a pyridine ring activated by an N-oxide group and substituted with a
chlorine atom at the 4-position, renders it an invaluable building block for the synthesis of a
multitude of complex molecules. This guide provides an in-depth analysis of its core properties,
synthesis methodologies, key reaction pathways, and critical applications, with a focus on its
role in modern drug development. Detailed experimental protocols and safety guidelines are
also presented to equip researchers and chemical development professionals with the practical
knowledge required for its effective utilization.

Core Compound Identification and Physicochemical
Properties

4-Chloropyridine N-oxide is a stable, crystalline solid under standard conditions.[1] The CAS
Number for this compound is 1121-76-2.[1][2][3][4][5][6] The presence of the N-oxide functional
group and the chlorine atom significantly influences the electronic distribution within the
pyridine ring, introducing polarity and defining its reactivity profile.[1]
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A summary of its key physicochemical properties is provided below for quick reference.

Property Value Source(s)

CAS Number 1121-76-2 [2][3][6]

Molecular Formula CsH4CINO [1][2]13]

Molecular Weight 129.54 g/mol [1112][3][6]

IUPAC Name 4-chloro-1-oxidopyridin-1-ium [1][4]
White to off-white crystalline

Appearance [2]
powder

Melting Point 160 °C (with decomposition) [21[31[5]

Boiling Point 310.0 £ 15.0 °C (Predicted)

Storage Temperature 2-8°C [2][3][6]

EC Number 214-336-2 [3]
DPJVRASYWYOFSJ-

InChl Key [11[31[6]
UHFFFAOYSA-N

SMILES C1=C[O-] [1]14]

Synthesis and Mechanistic Insights

The preparation of 4-chloropyridine N-oxide can be achieved through several synthetic

routes. The choice of method is often dictated by the availability of starting materials, desired

scale, and purity requirements.

Synthesis from 4-Nitropyridine N-oxide

A well-established laboratory-scale synthesis involves the reaction of 4-nitropyridine N-oxide

with acetyl chloride.[7][8]

Causality of Reagent Choice:
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» 4-Nitropyridine N-oxide: The nitro group (-NO3z) at the 4-position is a strong electron-
withdrawing group, making it a suitable leaving group for nucleophilic aromatic substitution.

» Acetyl Chloride: This reagent serves as the source of the chloride nucleophile. The reaction
proceeds through an intermediate where the acetyl group activates the nitro group,

facilitating its displacement by chloride.

The workflow for this synthesis is depicted below.
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Synthesis of 4-Chloropyridine N-oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 4-Chloropyridine N-oxide (1121-76-2) for sale [vulcanchem.com]
e 2. chemimpex.com [chemimpex.com]
e 3. 4-Chloropyridine N-oxide 98 1121-76-2 [sigmaaldrich.com]

e 4. 4-chloropyridine N-oxide | C5H4CINO | CID 70724 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. 4-Chloropyridine N-Oxide | CAS#:1121-76-2 | Chemsrc [chemsrc.com]
e 6. 4-Chloropyridine N-oxide 98 1121-76-2 [sigmaaldrich.com]

e 7. prepchem.com [prepchem.com]

e 8.ias.ac.in [ias.ac.in]

 To cite this document: BenchChem. [4-Chloropyridine N-oxide CAS number and properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073858#4-chloropyridine-n-oxide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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